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Compound of Interest

Compound Name: Hydroxy-PEG3-ethyl acetate

Cat. No.: B1602057 Get Quote

Essential Safety and Handling Guide for
Hydroxy-PEG3-ethyl Acetate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, operational, and disposal information for

handling Hydroxy-PEG3-ethyl acetate (CAS: 118988-04-8). As a trusted partner in your

research, we are committed to providing value beyond the product itself by ensuring you have

the necessary information for safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
Hydroxy-PEG3-ethyl acetate is a polyethylene glycol (PEG)-based linker compound. While a

specific Safety Data Sheet (SDS) for this compound is not readily available, a hazard

assessment based on its structural components—a PEG derivative and an ethyl acetate group

—indicates the need for caution. The ethyl acetate component suggests that the compound

may be a highly flammable liquid and vapor, and it may cause serious eye irritation and

drowsiness or dizziness upon inhalation.[1][2] Related PEG compounds have been shown to

be harmful if swallowed, cause skin irritation, and are very toxic to aquatic life.[3][4]

Therefore, a comprehensive approach to personal protection is critical. The following PPE is

mandatory when handling Hydroxy-PEG3-ethyl acetate:
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Protection Type Required PPE
Specifications & Best

Practices

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles are

required.[5] A face shield

should be worn over goggles

when handling larger

quantities or when there is a

significant splash risk.[5]

Hand Protection Chemical-Resistant Gloves

Nitrile rubber gloves are

recommended for protection

against solvents, oils, and

some acids.[3] Always inspect

gloves for integrity before use

and replace them immediately

if contaminated or damaged.

Body Protection Laboratory Coat

A flame-resistant lab coat is

recommended to protect

clothing and skin from

splashes.[6]

Respiratory Protection Use in a well-ventilated area

All handling of Hydroxy-PEG3-

ethyl acetate should be

performed in a certified

chemical fume hood to

minimize inhalation exposure.

[7]

Foot Protection Closed-Toe Shoes

Required in all laboratory

settings to protect against

spills and falling objects.[6]

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to a strict operational protocol is essential for the safe handling of Hydroxy-PEG3-
ethyl acetate.

2.1. Preparation and Handling:

Review Safety Information: Before beginning work, review this guide and any available

institutional chemical safety resources.

Ensure Proper Ventilation: Confirm that the chemical fume hood is functioning correctly.

Don Appropriate PPE: Put on all required personal protective equipment as outlined in the

table above.

Grounding: When transferring the chemical, ground and bond containers and receiving

equipment to prevent static discharge, which could ignite flammable vapors.[1][2][7]

Dispensing: Use only non-sparking tools for all operations.[1][7] Dispense the required

amount of the chemical carefully, avoiding splashes and the creation of aerosols.

Storage: Store Hydroxy-PEG3-ethyl acetate in a tightly closed, properly labeled container

in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and strong

oxidizing agents.[1][8]

2.2. Spill Management:

Evacuate and Ventilate: In case of a spill, immediately alert others in the area and ensure the

area is well-ventilated. If the spill is large, evacuate the laboratory.

Control Ignition Sources: Extinguish all nearby ignition sources.

Contain the Spill: Use a non-combustible absorbent material, such as vermiculite or sand, to

contain the spill. Do not use combustible materials like paper towels or sawdust.

Collect and Dispose: Carefully collect the absorbed material using non-sparking tools and

place it in a designated, labeled hazardous waste container.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent, and dispose of

all contaminated materials as hazardous waste.
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Disposal Plan: Managing Chemical Waste
Proper disposal of Hydroxy-PEG3-ethyl acetate and its containers is crucial to protect

personnel and the environment.

3.1. Waste Segregation and Collection:

Designated Waste Container: All waste containing Hydroxy-PEG3-ethyl acetate, including

contaminated consumables, must be collected in a clearly labeled, leak-proof hazardous

waste container.

Incompatible Materials: Do not mix this waste with incompatible chemicals, particularly

strong oxidizing agents.

3.2. Disposal of Empty Containers:

Triple Rinse: "Empty" containers must be triple-rinsed with a suitable solvent (e.g., ethanol or

acetone).

Collect Rinsate: The rinsate from the first rinse is considered hazardous waste and must be

collected and disposed of accordingly.

Container Disposal: After triple rinsing, deface the label on the container before disposing of

it as non-hazardous solid waste, in accordance with institutional policies.

3.3. Final Disposal:

Licensed Waste Contractor: All hazardous waste containing Hydroxy-PEG3-ethyl acetate
must be disposed of through a licensed chemical waste disposal contractor.

Regulatory Compliance: Ensure that all disposal activities comply with local, state, and

federal environmental regulations.

Quantitative Data Summary
The following table summarizes key quantitative data for Hydroxy-PEG3-ethyl acetate.
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Property Value Source

CAS Number 118988-04-8 [9]

Molecular Formula C10H20O6 [9]

Molecular Weight 236.26 g/mol [9]

Storage Temperature
2-8°C (Recommended for

long-term stability)

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of Hydroxy-
PEG3-ethyl acetate, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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